5-[(4-Fluorophenyl)methyl]-4H-1,2,4-triazole-3,4-diamine

• CAS RN: 828911-27-9
• Molecular Formula: C9H10FN5
• Molecular Weight: 207.21 g/mol
• IUPAC Name: 5-[(4-fluorophenyl)methyl]-1,2,4-triazole-3,4-diamine
• InChI: InChI=1S/C9H10FN5/c10-7-3-1-6(2-4-7)5-8-13-14-9(11)15(8)12/h1-4H,5,12H2,(H2,11,14)
• InChI Key: GYHZFORHAIJKMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=NN=C(N2N)N)F

Description

5-[(4-Fluorophenyl)methyl]-4H-1,2,4-triazole-3,4-diamine is a useful research compound. Its molecular formula is C9H10FN5 and its molecular weight is 207.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-(4-fluoro-benzyl)-[1,3,4]oxadiazol-2-ylamine 10.182 g (52.7 mmol), water 80 mL and anhydrous hydrazine 20 mL was refluxed under nitrogen on an oil bath (190-200° C.) for 23 hours. The mixture was cooled and allowed to crystallize at room temperature under nitrogen overnight. The precipitated product was collected by filtration, washed with ice-cold water (10 mL) and dried on high vacuum. The crude product was re-crystallized from water 60 mL (reflux under nitrogen, than to +4° C. in a refrigerator overnight). The product was filtered, washed with ice-cold water and dried on high vacuum.